Cas no 2172436-37-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid
• CAS No: 2172436-37-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5817889
• PubChem ID: 165540518
• Update Time: 2025-10-28

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
• EN300-1501357
• 2172436-37-0

• Inchi： 1S/C27H26N2O6/c1-27(16-34-2,25(32)28-18-9-7-8-17(14-18)24(30)31)29-26(33)35-15-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23H,15-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： GLEKDIXKECOVBB-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=C(C(=O)O)C=1)=O)(C)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172436-37-0)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172436-37-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research has focused on the compound's role in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. The incorporation of the methoxymethyl group in the side chain of this compound enhances its solubility and stability, making it an attractive candidate for the synthesis of complex peptides. Recent publications have highlighted its utility in the synthesis of antimicrobial peptides and cancer-targeting agents.

In addition to its applications in peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid has been investigated for its potential as a protease inhibitor. Proteases play a crucial role in various pathological conditions, including cancer, viral infections, and inflammatory diseases. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against specific proteases, suggesting its potential as a scaffold for the development of new therapeutic agents.

Another promising avenue of research involves the use of this compound in the development of drug delivery systems. Its benzoic acid moiety allows for conjugation with various drug molecules, enabling the design of prodrugs with improved pharmacokinetic properties. Recent studies have explored its application in the delivery of anticancer drugs, where it has shown enhanced tumor targeting and reduced systemic toxicity. These findings underscore the versatility of this compound in medicinal chemistry.

Despite these advancements, challenges remain in the optimization of its synthetic routes and the exploration of its full therapeutic potential. Future research directions may include the development of more efficient synthetic methodologies, the investigation of its interactions with biological targets, and the evaluation of its in vivo efficacy and safety profiles. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172436-37-0) represents a valuable tool in chemical biology and medicinal chemistry. Its diverse applications in peptide synthesis, protease inhibition, and drug delivery highlight its significance in the development of novel therapeutics. Continued research in this area is expected to yield further insights and innovations, contributing to the advancement of the field.